1-(3,5-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(3,5-dimethylphenyl)-5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C19H18N6O/c1-11-4-6-14(7-5-11)18-21-19(26-23-18)16-17(20)25(24-22-16)15-9-12(2)8-13(3)10-15/h4-10H,20H2,1-3H3
• InChI Key: HDISIIQSRBLGIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(N(N=N3)C4=CC(=CC(=C4)C)C)N
• Molecular Formula: C19H18N6O
• Molecular Weight: 346.4 g/mol

Description

1-(3,5-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C19H18N6O and its molecular weight is 346.394. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Amines in Food and Health

Heterocyclic amines (HCAs) like MeIQx and PhIP are formed during the cooking of meat and fish and are recognized for their potential carcinogenic properties. Research indicates that humans are continually exposed to carcinogenic HCAs through their diet. The presence of HCAs like Trp-P-1, Trp-P-2, PhIP, and MeIQx has been detected in human urine samples, suggesting continuous exposure through food consumption. Such findings underscore the relevance of studying heterocyclic amines and their metabolites for understanding human exposure to potential carcinogens and their implications for health (Ushiyama et al., 1991) (Nagao et al., 1996).

Biomonitoring and Metabolic Pathways

Studies have developed methodologies for biomonitoring HCAs in human urine, providing insights into their metabolism and potential health implications. These methodologies aim to quantify the exposure and understand the metabolic pathways of HCAs like MeIQx, contributing to the understanding of their role in human health (Turteltaub et al., 1999) (Stillwell et al., 1999).

Health Risk Assessment

Evaluating the health risks associated with dietary intake of HCAs is critical. Research has linked the consumption of HCAs like MeIQx to increased risk of lung cancer, particularly among nonsmokers and light/moderate smokers. These findings emphasize the importance of assessing the intake and potential health risks of HCAs present in cooked meats (Sinha et al., 2000).